Cas no 16198-82-6 ( )

• Product name: &nbsp
• CAS No: 16198-82-6
• MF: C₁₄H₁₂N₂O₂
• MW: 240.25728
• CID: 904629
• PubChem ID: 135468216

  Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-methyl-4H-benzo[f]quinazolin-1-one
• 3-Methyl-8-methoxy-2H-benzo< f> chinazolinon-(1)
• 8-methoxy-3-methyl-2H-benzo[f]quinazolin-1-one
• 8-METHOXY-3-METHYLBENZO[F]QUINAZOLIN-1(2H)-ONE
• AC1L7X5A
• NSC252022
• DTXSID50312286
• NSC-252022
• 16198-82-6
• &nbsp;

• Inchi： InChI=1S/C14H12N2O2/c1-8-15-12-6-3-9-7-10(18-2)4-5-11(9)13(12)14(17)16-8/h3-7H,1-2H3,(H,15,16,17)
• InChI Key： GYKICHJCWJDWIP-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C3=C(C=C2)C=C(C=C3)OC)C(=O)N1

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 446°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.653
• PSA: 50.69